Cas no 104662-02-4 (1-Pentyn-3-ol, 1-phenyl-, (R)-)

• Product Name: 1-Pentyn-3-ol, 1-phenyl-, (R)-
• CAS No: 104662-02-4
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 1145605
• Update Time: 2024-07-26

1-Pentyn-3-ol, 1-phenyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol, 1-phenyl-, (R)-
• 1-Pentyn-3-ol, 1-phenyl-, (3R)-

• Inchi： 1S/C11H12O/c1-2-11(12)9-8-10-6-4-3-5-7-10/h3-7,11-12H,2H2,1H3/t11-/m1/s1
• InChI Key： QWCMSASONHVIHV-LLVKDONJSA-N
• SMILES： C(C1=CC=CC=C1)#C[C@H](O)CC

Computed Properties

• Exact Mass: 160.08886

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 266.9±23.0 °C(Predicted)
• PSA: 20.23
• pka: 13.00±0.20(Predicted)